Cas no 1060814-82-5 (Ethyl 2-(5-chloropyridin-2-yl)acetate)

• Product Name: Ethyl 2-(5-chloropyridin-2-yl)acetate
• CAS No: 1060814-82-5
• MF: C₉H₁₀ClNO₂
• MW: 199.634201526642
• MDL: MFCD10698594
• CID: 1170977
• PubChem ID: 55263201
• Update Time: 2025-07-18

Ethyl 2-(5-chloropyridin-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(5-chloropyridin-2-yl)acetate
• ETHYL (5-CHLOROPYRIDIN-2-YL)ACETATE
• AMY19442
• MFCD10698594
• AS-43175
• SCHEMBL13172597
• AKOS006303917
• CS-0102199
• DB-091447
• MAFCWRXNUIZGKW-UHFFFAOYSA-N
• AB62485
• ETHYL2-(5-CHLOROPYRIDIN-2-YL)ACETATE
• 1060814-82-5
• (5-CHLORO-PYRIDIN-2-YL)-ACETIC ACID ETHYL ESTER

• MDL： MFCD10698594
• Inchi： 1S/C9H10ClNO2/c1-2-13-9(12)5-8-4-3-7(10)6-11-8/h3-4,6H,2,5H2,1H3
• InChI Key： MAFCWRXNUIZGKW-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1)CC(=O)OCC

Computed Properties

• Exact Mass: 199.0400063g/mol
• Monoisotopic Mass: 199.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 39.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on Ethyl 2-(5-chloropyridin-2-yl)acetate

Comprehensive Overview of Ethyl 2-(5-chloropyridin-2-yl)acetate (CAS No. 1060814-82-5)

Ethyl 2-(5-chloropyridin-2-yl)acetate (CAS No. 1060814-82-5) is a specialized organic compound widely recognized for its versatile applications in pharmaceutical intermediates, agrochemical synthesis, and material science. This ester derivative, featuring a 5-chloropyridin-2-yl moiety, has garnered significant attention due to its unique chemical properties and potential for innovation in drug discovery and crop protection. Researchers and industries are increasingly exploring its role in developing novel bioactive molecules, aligning with the growing demand for sustainable and efficient chemical solutions.

The molecular structure of Ethyl 2-(5-chloropyridin-2-yl)acetate combines a pyridine ring substituted with chlorine at the 5-position and an ethyl acetate group at the 2-position. This configuration imparts distinct reactivity, making it a valuable building block for heterocyclic chemistry. Recent studies highlight its utility in synthesizing pyridine-based ligands and catalysts, which are pivotal in asymmetric synthesis and medicinal chemistry. As the pharmaceutical industry shifts toward targeted therapies, compounds like this are critical for designing highly selective inhibitors and bioactive agents.

In agrochemical applications, Ethyl 2-(5-chloropyridin-2-yl)acetate serves as a precursor for developing next-generation pesticides and herbicides. With global emphasis on reducing environmental impact, this compound's potential to yield low-toxicity formulations aligns with regulatory trends and consumer preferences for eco-friendly solutions. Its compatibility with modern green chemistry principles further enhances its appeal, as industries seek alternatives to traditional, less sustainable chemicals.

From a commercial perspective, the demand for CAS No. 1060814-82-5 is driven by its scalability and cost-effectiveness in large-scale production. Suppliers and manufacturers are optimizing synthesis routes to improve yields and purity, addressing the needs of high-throughput screening and custom synthesis markets. Analytical techniques such as HPLC, NMR, and mass spectrometry ensure rigorous quality control, meeting the stringent standards of pharmaceutical and agrochemical industries.

Emerging trends in AI-driven drug discovery and computational chemistry have also spotlighted Ethyl 2-(5-chloropyridin-2-yl)acetate as a candidate for virtual screening and molecular modeling. Its structural features enable researchers to explore structure-activity relationships (SAR) and predict novel derivatives with enhanced efficacy. This synergy between experimental and in silico approaches accelerates innovation, reducing time-to-market for new therapeutics and agrochemicals.

Safety and handling protocols for Ethyl 2-(5-chloropyridin-2-yl)acetate adhere to global regulatory guidelines, ensuring safe transportation, storage, and usage. While not classified as hazardous under standard conditions, proper laboratory practices, including personal protective equipment (PPE) and ventilation systems, are recommended to mitigate risks during handling. These measures align with industry best practices and occupational safety standards.

In conclusion, Ethyl 2-(5-chloropyridin-2-yl)acetate (CAS No. 1060814-82-5) represents a cornerstone in modern synthetic chemistry, bridging gaps between academia and industry. Its multifaceted applications, from drug development to sustainable agriculture, underscore its importance in addressing contemporary scientific and industrial challenges. As research advances, this compound is poised to play an even greater role in shaping the future of specialty chemicals and innovative materials.